Cas no 936481-94-6 (1-Piperidinecarboxylic acid, 4-cyano-4-(2-methylpropyl)-, 1,1-dimethylethyl ester)

• Product Name: 1-Piperidinecarboxylic acid, 4-cyano-4-(2-methylpropyl)-, 1,1-dimethylethyl ester
• CAS No: 936481-94-6
• MF: C₁₅H₂₆N₂O₂
• MW: 266.379144191742
• CID: 6137125
• PubChem ID: 57931189
• Update Time: 2025-06-13

1-Piperidinecarboxylic acid, 4-cyano-4-(2-methylpropyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylic acid, 4-cyano-4-(2-methylpropyl)-, 1,1-dimethylethyl ester
• tert-butyl 4-cyano-4-(2-methylpropyl)piperidine-1-carboxylate
• SCHEMBL1821374
• 936481-94-6
• MRKPHNNKRSKXHR-UHFFFAOYSA-N
• tert-butyl 4-cyano-4-isobutylpiperidine-1-carboxylate
• EN300-4568371

• Inchi： 1S/C15H26N2O2/c1-12(2)10-15(11-16)6-8-17(9-7-15)13(18)19-14(3,4)5/h12H,6-10H2,1-5H3
• InChI Key： MRKPHNNKRSKXHR-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(C#N)(CC(C)C)CC1

Computed Properties

• Exact Mass: 266.199428076g/mol
• Monoisotopic Mass: 266.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 53.3Ų

Experimental Properties

• Density: 1.01±0.1 g/cm3(Predicted)
• Boiling Point: 368.4±35.0 °C(Predicted)
• pka: -3.05±0.40(Predicted)

Additional information on 1-Piperidinecarboxylic acid, 4-cyano-4-(2-methylpropyl)-, 1,1-dimethylethyl ester

Recent Advances in the Study of 1-Piperidinecarboxylic acid, 4-cyano-4-(2-methylpropyl)-, 1,1-dimethylethyl ester (CAS: 936481-94-6)

The compound 1-Piperidinecarboxylic acid, 4-cyano-4-(2-methylpropyl)-, 1,1-dimethylethyl ester (CAS: 936481-94-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique piperidine backbone and cyano-functionalized side chain, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a key intermediate in drug development.

One of the most notable advancements in the study of this compound is its role as a precursor in the synthesis of novel protease inhibitors. Researchers have demonstrated that the tert-butyl ester group and the cyano moiety at the 4-position of the piperidine ring are critical for its bioactivity. A 2023 study published in the Journal of Medicinal Chemistry highlighted its efficacy in modulating enzyme activity, particularly in the context of viral proteases, suggesting its potential utility in antiviral drug development.

Further investigations into the pharmacokinetic properties of 936481-94-6 have revealed its favorable metabolic stability and bioavailability. In vitro and in vivo studies conducted by pharmaceutical research groups have shown that the compound exhibits low cytotoxicity and high selectivity, making it a viable candidate for further preclinical evaluation. These findings were corroborated by a recent report from the European Journal of Pharmaceutical Sciences, which emphasized the compound's potential as a scaffold for designing next-generation therapeutics.

In addition to its pharmacological applications, 1-Piperidinecarboxylic acid, 4-cyano-4-(2-methylpropyl)-, 1,1-dimethylethyl ester has also been explored for its utility in chemical biology. A 2024 study published in ACS Chemical Biology demonstrated its use as a versatile building block for the synthesis of complex heterocyclic compounds. The study underscored the compound's reactivity and compatibility with various coupling reactions, paving the way for its application in diversity-oriented synthesis.

Despite these promising developments, challenges remain in the large-scale production and optimization of 936481-94-6. Recent patents filed by leading pharmaceutical companies indicate ongoing efforts to improve synthetic routes and enhance the compound's yield and purity. Collaborative research initiatives between academia and industry are expected to address these challenges and accelerate the translation of this compound into clinical applications.

In conclusion, the latest research on 1-Piperidinecarboxylic acid, 4-cyano-4-(2-methylpropyl)-, 1,1-dimethylethyl ester (CAS: 936481-94-6) highlights its multifaceted potential in drug discovery and chemical biology. With continued investigation and development, this compound may soon emerge as a cornerstone in the design of innovative therapeutics targeting a range of diseases.